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Compound of Interest

Compound Name:
2-fluorobenzene-1-

sulfonohydrazide

CAS No.: 872848-12-9

Cat. No.: B6146205

Get Quote

Chemical Identity & Structural Analysis
2-fluorobenzene-1-sulfonohydrazide (also known as 2-fluorobenzenesulfonyl hydrazide) is a

functionalized aryl sulfonyl hydrazide. It serves as a critical intermediate for introducing the 2-

fluorophenylsulfonyl pharmacophore into target molecules, a modification often employed to

enhance metabolic stability and lipophilicity in drug candidates.
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Property Detail

IUPAC Name 2-fluorobenzene-1-sulfonohydrazide

Common Synonyms
2-Fluorobenzenesulfonyl hydrazide; 2-Fluoro-

benzenesulfonohydrazide

CAS Registry Number
872848-12-9 (Commercial listing); Derivative of

2905-21-7 (Chloride)

Molecular Formula C₆H₇FN₂O₂S

Molecular Weight 190.20 g/mol

SMILES NNS(=O)(=O)c1ccccc1F

InChI Key LGLOOPLNLMJTTE-UHFFFAOYSA-N

Structural Configuration & Electronic Effects
The molecule features a benzene ring substituted at the ortho position with a fluorine atom and

at the ipso position with a sulfonohydrazide group (

).

Ortho-Fluorine Effect: The fluorine atom at the C2 position exerts a strong inductive electron-

withdrawing effect (-I), which increases the electrophilicity of the sulfur center compared to

the non-fluorinated analog. Additionally, the steric bulk of the ortho-fluorine can restrict

rotation around the C-S bond, potentially favoring conformations where the fluorine and

sulfonyl oxygens minimize electrostatic repulsion.

Hydrazide Moiety: The terminal hydrazine group (

) renders the molecule amphoteric. It can act as a nucleophile (via the terminal nitrogen) in
condensation reactions or as a radical precursor upon oxidation.
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Property Value / Description Note

Physical State
White to off-white crystalline

solid

Typical of aryl

sulfonohydrazides.

Melting Point 100–120 °C (Estimated)
Analogous to benzenesulfonyl

hydrazide (102–104 °C).

Solubility

Soluble in polar aprotic

solvents (DMSO, DMF,

Acetonitrile); Moderately

soluble in alcohols (MeOH,

EtOH); Insoluble in non-polar

hydrocarbons (Hexanes).

Acidity (pKa) ~10–11 (Sulfonamide NH)

The sulfonyl group acidifies the

adjacent NH, allowing

deprotonation by weak bases.

Stability
Hygroscopic; Sensitive to

oxidation.

Decomposes upon prolonged

exposure to air/light or

elevated temperatures,

releasing

and sulfinic acid species.

Synthetic Protocols
The industrial and laboratory-scale synthesis of 2-fluorobenzene-1-sulfonohydrazide
proceeds via the nucleophilic substitution of 2-fluorobenzenesulfonyl chloride with hydrazine

hydrate.

Reagents & Materials
Precursor: 2-Fluorobenzenesulfonyl chloride (CAS: 2905-21-7).[1]

Reagent: Hydrazine hydrate (

, 80% or 98%).
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Solvent: Tetrahydrofuran (THF) or Ethanol (EtOH).

Base (Optional): Triethylamine (

) or excess hydrazine (to scavenge HCl).

Step-by-Step Synthesis Workflow
Preparation: Dissolve 2-fluorobenzenesulfonyl chloride (1.0 eq) in anhydrous THF (5–10

mL/mmol). Cool the solution to 0 °C (ice bath) to suppress side reactions (e.g., bis-

sulfonylation).

Addition: Add hydrazine hydrate (2.5–3.0 eq) dropwise over 15–20 minutes.

Note: Excess hydrazine is critical to prevent the formation of the symmetrical sulfonyl

hydrazide dimer (

).

Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature

(25 °C) and stir for an additional 1–2 hours. Monitor consumption of the chloride by TLC or

LC-MS.

Work-up:

Dilute the reaction mixture with ice-cold water.

Extract with Ethyl Acetate (EtOAc).[2]

Wash the organic layer with brine, dry over anhydrous

, and concentrate under reduced pressure.

Purification: Recrystallize from Ethanol/Hexanes or purify via flash column chromatography

(SiO₂, Hexanes:EtOAc gradient) if necessary.

Reaction Mechanism Diagram
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Caption: Nucleophilic substitution mechanism converting the sulfonyl chloride to the hydrazide.

Reactivity & Applications
2-fluorobenzene-1-sulfonohydrazide is a versatile reagent in modern organic synthesis,

particularly for radical sulfonylation and heterocycle construction.

Radical Sulfonylation (Sulfonyl Radical Precursor)
Under oxidative conditions (e.g., using

, TBHP, or photocatalysis), the hydrazide moiety is oxidized to release nitrogen gas (

) and generate a 2-fluorobenzenesulfonyl radical (

). This radical can add to alkenes or alkynes to form sulfones.

Mechanism:

Oxidation of

to

(diimide-like species).

Homolytic cleavage releasing

and

.

Formation of
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.[3]

Radical addition to unsaturated bonds (alkenes/alkynes).

Synthesis of Sulfonamides (via Sulfonyl Azides)
The compound can be converted to the corresponding sulfonyl azide (

) via reaction with nitrous acid (

).[2] Sulfonyl azides are key intermediates for "Click Chemistry" or for generating nitrenes.

Application Workflow: Synthesis of Sulfones
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Caption: Divergent synthetic pathways: Radical sulfonylation (left) and Hydrazone formation

(right).
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Safety & Handling (MSDS Summary)
As a reactive hydrazine derivative, strict safety protocols must be observed.

Hazard Class GHS Code Description

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319 Causes serious eye irritation.

STOT-SE H335
May cause respiratory

irritation.

Potential Toxicity --

Hydrazine derivatives are often

suspected genotoxins; handle

with care.

Handling Protocol:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Ventilation: Always handle in a fume hood to avoid inhalation of dust or vapors.

Storage: Store in a cool, dry place under inert atmosphere (

or Ar). Refrigeration (2–8 °C) is recommended to prevent slow decomposition.

Disposal: Quench excess material with dilute bleach (sodium hypochlorite) to oxidize the

hydrazine moiety before disposal into hazardous waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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